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Compound of Interest

Compound Name: 6-Methyl-1-heptanol

Cat. No.: B128184 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Methyl-1-heptanol:
Boiling and Melting Point Analysis

Introduction to 6-Methyl-1-heptanol
6-Methyl-1-heptanol, also known as isooctyl alcohol, is a primary alcohol characterized by a

heptane backbone with a methyl group at the sixth carbon and a hydroxyl group at the first

carbon position.[1][2] Its molecular formula is C₈H₁₈O, and it has a molecular weight of

approximately 130.23 g/mol .[1][2][3] As an aliphatic alcohol, its physical properties are dictated

by the interplay of its hydroxyl functional group and its branched alkyl chain.

A thorough understanding of its fundamental thermophysical properties, specifically the boiling

and melting points, is critical for professionals in research and drug development. These

parameters are not mere data points; they govern the substance's behavior under various

conditions, directly influencing its application in purification processes like distillation, its

efficacy as a solvent, and its stability in chemical formulations. This guide provides a detailed

examination of the molecular factors influencing these properties and outlines rigorous

protocols for their experimental determination.

Molecular Structure and Its Influence on Physical
Properties
The physical characteristics of 6-Methyl-1-heptanol are a direct consequence of its molecular

structure and the resulting intermolecular forces.
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Hydrogen Bonding: The presence of the terminal hydroxyl (-OH) group is the most significant

structural feature. It allows 6-Methyl-1-heptanol molecules to act as both hydrogen bond

donors and acceptors. This strong intermolecular force requires substantial energy to

overcome, leading to a significantly higher boiling point compared to alkanes or ethers of

similar molecular weight.

Van der Waals Forces: The C₈ alkyl chain contributes to London dispersion forces, a type of

van der Waals force. The strength of these forces is proportional to the surface area of the

molecule.

Effect of Branching: The methyl group at the 6-position introduces branching. Compared to

its straight-chain isomer, 1-octanol, this branching reduces the effective surface area

available for intermolecular contact. This disruption slightly weakens the van der Waals

forces, which typically results in a lower boiling point than the straight-chain equivalent.

However, the dominant force remains hydrogen bonding. The branching can also disrupt

efficient crystal lattice formation, often leading to a significantly lower melting point.

Molecule A: 6-Methyl-1-heptanol Molecule B: 6-Methyl-1-heptanol
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Assemble Distillation Apparatus

Position Thermometer Correctly

Add 6-Methyl-1-heptanol

Add Boiling Chips

Apply Gentle, Controlled Heat

Monitor for First Vapor Condensation

Record Temperature at First Distillate

Observe for Stable Temperature Plateau

Record Stable Boiling Temperature

Record Ambient Pressure
End
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Start: Solid Sample

Freeze and powder the
6-Methyl-1-heptanol sample

Pack sample into
a capillary tube (2-3 mm)

Place in low-temperature
melting point apparatus

Warm slowly
(1-2 °C / minute)

Observe and Record T1
(First liquid appears)

Observe and Record T2
(All solid melts)

Result: Melting Range (T1-T2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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